Cas no 78439-06-2 (Ceftazidime pentahydrate)

• Product Name: Ceftazidime pentahydrate
• CAS No: 78439-06-2
• MF: C₂₂H₃₂N₆O₁₂S₂
• MW: 636.65248298645
• MDL: MFCD00153936
• CID: 59985
• PubChem ID: 5362051
• Update Time: 2025-05-28

Ceftazidime pentahydrate Chemical and Physical Properties

Names and Identifiers

• Ceftazidime
• 1-[[(6r,7r)-7-[[(2z)-(2-amino-4-thiazolyl)[(1-carboxy-1-methylethoxy)imino] acetyl] amino]-2-carboxy-8-oxo-5-thia-1-azabicyclo[4.2.0] oct-2-en-3-yl]methyl]pyridinum hydroxide inner salt
• 1-[[(6R,7R)-7-[[(2Z)-(2-AMINO-4-THIAZOLYL)[(1-CARBOXY-1-METHYLETHOXY)IMINO]ACETYL]AMINO]-2-CARBOXY-8-OXO-5-THIA-1-AZABICYCLO[4.2.0]OCT-2-EN-3-YL]METHYL]PYRIDINUM PENTAHYDRATE
• CEFTAZIDIME PENTAHYDRATE
• cazpentahydrate
• gr20263pentahydrate
• innersalt,(6r-(6-alpha,7-beta(z)))-droxidpentahydrate
• sn401pentahydrate
• CEFTAZIME
• Ceftazidime Pentahydrate (Contain 1 equivalent of Na2CO3 as stabilizer)
• Ceftazidime (hydrate)
• Ceftazidime Pentahydrate (Contain 1 equivalent of Na2CO3 as stabilizer)
• (6R,7R)-7-({(2E)-2-(2-amino-1,3-thiazol-4-y
• (6R,7R)-7-({(2E)-2-(2-amino-1,3-thiazol-4-yl)-2-[(1-carboxy-1-methylethoxy)imino]acetyl}amino)-8-oxo-3-(pyridinium-1-ylmethyl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate pentahydrate
• pentahydrate (6R,7R)-7-[[(2Z)-2-(2-Amino-1,3-thiazol-4-yl)-2-(1-hydroxy-2-methyl-1-oxopropan-2-yl)oxyiminoacetyl]amino]-8-oxo-3-(pyridin-1-ium-1-ylmethyl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
• (6R,7R)-7-[[(2Z)-2-(2-Amino-1,3-thiazol-4-yl)-2-(1-hydroxy-2-methyl-1-oxopropan-2-yl)oxyiminoacetyl]amino]-8-oxo-3-(pyridin-1-ium-1-ylmethyl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
• AC-18971
• GR20263
• CCG-270303
• HMS1569B19
• GR20263 (pentahydrate)
• NS00076156
• Ceftazidime Pentahydrate(Contain 1 equivalent of Na2CO3 as stabilizer)
• (Z)-(7R)-7-[2-(2-Aminothiazol-4-yl)-2-(1-carboxy-1-methylethoxyimino)acetamido]-3-(1-pyridiniomethyl)-3-cephem-4-carboxylate pentahydrate
• AKOS015962877
• Ceftazidime (pentahydrate)
• (6R,7R)-7-[[(2E)-2-(2-Amino-1,3-thiazol-4-yl)-2-(2-carboxypropan-2-yloxyimino)acetyl]amino]-8-oxo-3-(pyridin-1-ium-1-ylmethyl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate;pentahydrate
• MFCD00153936
• 78439-06-2
• GR20263 pentahydrate
• DTXSID0045599
• DA-62192
• Ceftazidime pentahydrate

• MDL： MFCD00153936
• Inchi： 1S/C22H22N6O7S2.5H2O/c1-22(2,20(33)34)35-26-13(12-10-37-21(23)24-12)16(29)25-14-17(30)28-15(19(31)32)11(9-36-18(14)28)8-27-6-4-3-5-7-27;;;;;/h3-7,10,14,18H,8-9H2,1-2H3,(H4-,23,24,25,29,31,32,33,34);5*1H2/b26-13+;;;;;/t14-,18-;;;;;/m1...../s1
• InChI Key： NMVPEQXCMGEDNH-NLYPMKEPSA-N
• SMILES： S1CC(C[N+]2C=CC=CC=2)=C(C(=O)[O-])N2C([C@H]([C@@H]12)NC(/C(/C1=CSC(N)=N1)=N/OC(C(=O)O)(C)C)=O)=O.O.O.O.O.O

Computed Properties

• Exact Mass: 636.152
• Monoisotopic Mass: 636.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 42
• Rotatable Bond Count: 10
• Complexity: 1020
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 250A^2

Experimental Properties

• Color/Form: 白色至奶油色-色的结晶粉末
• Melting Point: 196°C
• Solubility: Sparingly soluble in aqueous solution
• PSA: 244.76000
• LogP: -0.38920

Ceftazidime pentahydrate Security Information

• Signal Word：Danger
• Hazard Statement： H317; H319; H334
• Warning Statement： P261; P264; P272; P280; P285; P302+P352; P304+P341; P305+P351+P338; P321; P333+P313; P337+P313; P342+P311; P363; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 42/43
• Safety Instruction： 22-36/37-45-37-24
• RTECS：UU2230000
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R42/43
• Safety Term：S22-S36/37-S45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives